Cas no 1256478-46-2 (Acetamide, N-(2,5-dichloro-3-pyridinyl)-)

• Product Name: Acetamide, N-(2,5-dichloro-3-pyridinyl)-
• CAS No: 1256478-46-2
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• CID: 6636821
• PubChem ID: 50901398
• Update Time: 2024-01-16

Acetamide, N-(2,5-dichloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,5-dichloro-3-pyridinyl)-
• 1256478-46-2
• SCHEMBL13170062
• N-(2,5-dichloropyridin-3-yl)acetamide

• Inchi： 1S/C7H6Cl2N2O/c1-4(12)11-6-2-5(8)3-10-7(6)9/h2-3H,1H3,(H,11,12)
• InChI Key： SFCIFFIEXHJWQJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CN=C1Cl)(=O)C

Computed Properties

• Exact Mass: 203.9857182g/mol
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Melting Point: 120-121 °C
• Boiling Point: 353.3±42.0 °C(Predicted)
• pka: 12.59±0.70(Predicted)